3,5-dimethoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide
Description
3,5-dimethoxy-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide, also known as DOPB, is a synthetic compound that has been extensively studied for its potential use in scientific research. DOPB is a member of the benzamide family of compounds and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Anticancer Research
This compound exhibits potential as an anticancer agent . Its structure is similar to that of compounds known to act as NF-κB inhibitors . These inhibitors can play a crucial role in the development of new anticancer drugs by modulating the NF-κB pathway, which is often overactive in cancer cells.
Neurological Disorder Treatment
Derivatives of this compound may impact brain disorders where neuroinflammation is a key factor . By acting on microglial activation, they could offer therapeutic benefits for diseases like Alzheimer’s and Parkinson’s.
Anti-Inflammatory Applications
The compound’s derivatives have shown promise as anti-inflammatory agents . They could be used to treat conditions involving inflammation, such as arthritis or asthma.
Immunological Modulation
There is potential for this compound to act as an immunological modulator . This application could be significant in treating metabolic and immunological diseases by adjusting the immune response.
Antibacterial and Antifungal Properties
Research suggests that compounds with a similar structure have antibacterial and antifungal activities . This could lead to the development of new antibiotics and antifungals to combat resistant strains of bacteria and fungi.
Corrosion Inhibition
In industrial settings, derivatives of this compound could serve as corrosion inhibitors . Their chemical structure allows them to adsorb onto metal surfaces, protecting them from corrosion in acidic environments.
Antioxidant Activity
The compound has been associated with antioxidant properties . Antioxidants are crucial in protecting cells from oxidative stress, which can lead to chronic diseases.
Chemical Synthesis
As a chemical reagent, this compound could be used in various organic synthesis reactions , such as esterification, oxidation, and addition reactions. This versatility makes it valuable in the synthesis of complex organic molecules.
properties
IUPAC Name |
3,5-dimethoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-14-10-16(7-8-19(14)23-9-5-4-6-20(23)24)22-21(25)15-11-17(26-2)13-18(12-15)27-3/h7-8,10-13H,4-6,9H2,1-3H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMCXWPYWTZGMMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC(=CC(=C2)OC)OC)N3CCCCC3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dimethoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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